Cas no 583-55-1 (2-Bromoiodobenzene)

O-bromoiodobenzene is a chemical substance with molecular formula c6h4bri< Br>
2-Bromoiodobenzene structure
2-Bromoiodobenzene structure
2-Bromoiodobenzene
583-55-1
C6H4BrI
282.9044
MFCD00001030
38493
11415

2-Bromoiodobenzene Properties

Names and Identifiers

    • 1-Bromo-2-iodobenzene
    • 2-BROMOIODOBENZENE
    • 2-IODOBROMOBENZENE
    • 1-bromo-2-iodo-benzen
    • 1-Bromo-2-iodobenzene,stabilizedwithcopper
    • Benzene, 1-bromo-2-iodo-
    • -Bromo-2-iodobenzene
    • 1-bromo-2-oiodobenzene
    • 1-Brom-2-iodobenzene
    • 1-bromo-2-iodo-Benzene、o-Bromoiodobenzene、1-bromo-2-iodo-benzen、1-bromo-2-iodobenzene
    • 2-BROMOINDAN-1-ONE
    • MA4c0831
    • 1-Bromo-2-iodobenzene (stabilized with Copper chip)
    • 2-Bromo-1-iodobenzene
    • o-bromoiodobenzene
    • 0-bromoiodobenzene
    • 1,2-bromo-iodobenzene
    • 1-bromo-2-iodo-benzene
    • 1-iodo-2-bromobenzene
    • 2-bromo-iodobenzene
    • 2-Bromophenyl iodide
    • ortho-bromoiodobenzene
    • 2-Bromoiodobenzene (stabilized with Copper chip)
    • o-Bromophenyl iodide
    • o-Iodobromobenzene
    • 2-Bromophenyliodide
    • bromoiodobenzene
    • OIRHKGBNGGSCGS-UHFFFAOYSA-N
    • CHEMWISH IC03500
    • iodobromobenzene
    • bromo iodo benzene
    • 2-bromo iodobenzene
    • PubChem2278
    • 2-bromo-1-iodo-benzene
    • 1-bromo-2-iodo benzene
    • 1-iodo-2-brom
    • 2-Iodobromobenzene
    • DTXSID1060394
    • FT-0611569
    • A8259
    • 583-55-1
    • EINECS 209-508-9
    • 2-Bromoiodobenzene, 99%
    • AKOS005254307
    • F0001-1521
    • AM20040778
    • o-bromoiodiobenzene
    • 1-iodo-2-bromo benzene
    • NS00033911
    • 1-bromanyl-2-iodanyl-benzene
    • STR09197
    • J-504397
    • InChI=1/C6H4BrI/c7-5-3-1-2-4-6(5)8/h1-4
    • QU648LDT6Z
    • A831845
    • MFCD00001030
    • B1126
    • CS-W008713
    • EN300-123469
    • SCHEMBL192991
    • AC7857
    • SY005125
    • 98% pound notcopper as stabilizer
    • 2-Bromoiodobenzene,98%
    • 2bromoiodobenzene
    • 533-55-1
    • DB-013828
    • DTXCID2042359
    • Benzene, 1bromo2iodo
    • +Expand
    • MFCD00001030
    • OIRHKGBNGGSCGS-UHFFFAOYSA-N
    • 1S/C6H4BrI/c7-5-3-1-2-4-6(5)8/h1-4H
    • IC1=C([H])C([H])=C([H])C([H])=C1Br
    • 1855309

Computed Properties

  • 281.85411g/mol
  • 0
  • 3.7
  • 0
  • 0
  • 0
  • 281.85411g/mol
  • 281.85411g/mol
  • 0Ų
  • 8
  • 74.9
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 0

Experimental Properties

  • 3.05370
  • 0.00000
  • n20/D 1.661(lit.)
  • Not miscible or difficult to mix in water.
  • 120-121 °C/15 mmHg(lit.)
  • 9-10 °C (lit.)
  • Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Colorless liquid. The light turns red.
  • Slightly soluble in ethanol, ether and benzene, insoluble in water.
  • Light Sensitive
  • 2.203 g/mL at 25 °C(lit.)

2-Bromoiodobenzene Security Information

  • GHS07 GHS07
  • 3
  • S26;S37/39
  • S26-S36/37-S37/39
  • R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • H315,H319,H335
  • P261,P305+P351+P338
  • warning
  • Keep in dark place,Sealed in dry,Room Temperature(BD34172)
  • 36/37/38
  • Warning
  • T
  • IRRITANT, LIGHT SENSITIVE

2-Bromoiodobenzene Customs Data

  • 2903999090
  • China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromoiodobenzene Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB43276-250mg
1-Bromo-2-iodobenzene
583-55-1 98% (stabilized with Copper chip)
250mg
$4.00 2024-04-19
Ambeed
A164868-250mg
1-Bromo-2-iodobenzene
583-55-1 98% (stabilized with Copper chip)
250mg
$5.0 2024-05-31
Apollo Scientific
OR18313-25g
2-Bromoiodobenzene
583-55-1 98+%
25g
£12.00 2023-09-02
Crysdot LLC
CD43000262-1000g
1-Bromo-2-iodobenzene
583-55-1 98%
1000g
$317 2024-07-18
Enamine
EN300-123469-0.05g
1-bromo-2-iodobenzene
583-55-1 95%
0.05g
$19.0 2023-04-20
eNovation Chemicals LLC
D688217-500g
2-Bromoiodobenzene
583-55-1 >98%
500g
$175 2022-09-03
Life Chemicals
F0001-1521-0.25g
2-Bromoiodobenzene
583-55-1 95%+
0.25g
$18.0 2023-09-07
Oakwood
001124-1g
1-Bromo-2-iodobenzene
583-55-1 99%
1g
$9.00 2024-07-19
TRC
B683855-5g
1-Bromo-2-iodobenzene
583-55-1
5g
$ 68.00 2023-09-08
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A17020-5g
1-Bromo-2-iodobenzene, 98+%, stab. with copper
583-55-1 98+%
5g
¥409.00 2023-03-16

2-Bromoiodobenzene Suppliers

atkchemica
Gold Member
Audited Supplier Audited Supplier
(CAS:583-55-1)2-Bromoiodobenzene
CL10945
in Stock
1g/5g/10g/100g
95%+
Wednesday, 27 November 2024 17:31
discuss personally

2-Bromoiodobenzene Related Literature

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Suzhou Senfeida Chemical Co., Ltd
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